1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl-

• CAS RN: 17517-02-1
• Molecular Formula: C17H37NO
• Molecular Weight: 271.5 g/mol
• IUPAC Name: 3-dodecoxy-N,N-dimethylpropan-1-amine
• InChI: InChI=1S/C17H37NO/c1-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18(2)3/h4-17H2,1-3H3
• InChI Key: YSDUGLYCPUABPF-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCOCCCN(C)C
• synonyms: 3-Dodecyloxy-N,N-dimethylpropan-1-amine

Description

1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- is a chemical compound that belongs to the class of amine surfactants. It is commonly known as Dodecyldimethylamine oxide (DDAO) and finds its use as a surfactant in various industrial and household applications. DDAO is also used as a reagent in scientific research applications due to its unique physicochemical properties.

Mechanism of Action

1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- acts as a surfactant by reducing the surface tension of water. It forms micelles in aqueous solutions, which helps in solubilizing hydrophobic compounds. 1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- also interacts with proteins and lipids, which can affect their structure and function.
Biochemical and Physiological Effects:
1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- has been shown to have various biochemical and physiological effects. It has been found to affect the activity of enzymes, alter membrane fluidity, and modulate the permeability of cell membranes. 1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- has also been shown to have antimicrobial properties and can inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- has several advantages as a reagent in lab experiments. It is a mild surfactant and does not denature proteins or affect enzyme activity. 1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- is also stable over a wide range of pH and temperature, making it suitable for use in various experimental conditions. However, 1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- can interfere with certain assays and may require optimization of experimental conditions.

Future Directions

1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- has several potential applications in scientific research. It can be used as a tool to study the structure and function of proteins and lipids. 1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- can also be used as a delivery vehicle for hydrophobic drugs or biomolecules. Future research can focus on optimizing the properties of 1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- to enhance its performance in various applications. Additionally, the potential toxicity of 1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- needs to be studied in detail to ensure its safe use in various applications.
In conclusion, 1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- or Dodecyldimethylamine oxide (1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl-) is a unique chemical compound that finds its use as a surfactant in various industrial and household applications. It is also used as a reagent in scientific research applications due to its unique physicochemical properties. 1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- has several advantages as a reagent in lab experiments, and future research can focus on optimizing its properties for various applications.

Synthesis Methods

1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- can be synthesized by reacting dodecylamine with dimethyl sulfate in the presence of a base such as potassium carbonate. The resulting product is then oxidized with hydrogen peroxide to obtain 1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl-.

Scientific Research Applications

1-Propanamine, 3-(dodecyloxy)-N,N-dimethyl- has been widely used as a reagent in scientific research applications due to its unique properties. It is a zwitterionic surfactant, which means it has both positively and negatively charged functional groups. This property makes it an excellent emulsifying agent and has been used in various biochemical and physiological studies.